N-(2,5-dimethylphenyl)-2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C20H20N4O3S2/c1-13-8-9-14(2)16(10-13)21-18(26)12-28-20-24-23-19(29-20)22-17(25)11-27-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,21,26)(H,22,23,25)
• InChI Key: RQQWSFWOUIKFLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol
• CAS No.: 392294-87-0

Description

N-(2,5-dimethylphenyl)-2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N4O3S2 and its molecular weight is 428.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel derivatives related to N-(2,5-dimethylphenyl)-2-((5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide have been synthesized through various chemical reactions, including carbodiimide condensation, providing a convenient and fast method for preparing such compounds. These compounds were identified using IR, 1H NMR, and elemental analyses, with some intermediates confirmed by single-crystal X-ray diffraction (Yu et al., 2014).

Pharmacological Evaluation

• Certain derivatives have been designed, synthesized, and pharmacologically evaluated as glutaminase inhibitors, indicating their potential in attenuating the growth of human lymphoma B cells in vitro as well as in mouse xenograft models. This showcases the therapeutic potential of such compounds in cancer treatment (Shukla et al., 2012).

Anticancer Screening

• Imidazothiadiazole analogs synthesized from precursors, including compounds similar to this compound, exhibited significant cytotoxic activities against breast cancer cell lines, highlighting their potential as anticancer agents. Structural and spectral features of these compounds were extensively studied, providing insights into their chemical reactivity and biological efficacy (Abu-Melha, 2021).

Antimicrobial Activity

• A series of derivatives were prepared and evaluated for their in vitro antimicrobial activity against various Gram-positive, Gram-negative bacteria, and Candida species. Some of these compounds demonstrated promising antimicrobial properties, indicating their potential use in developing new antimicrobial agents (Muhi-eldeen et al., 1988).